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Compound of Interest

Compound Name: Methyl diethylphosphonoacetate

Cat. No.: B091671

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for methyl
diethylphosphonoacetate (CAS No. 1067-74-9), a reagent commonly used in chemical
synthesis. Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

Methyl diethylphosphonoacetate is a combustible liquid.[1] Key physical and chemical
properties are summarized in the table below.
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Property Value

Molecular Formula C7H1505P

Molecular Weight 210.16 g/mol

Appearance Clear, colorless to faint yellow liquid[2]
Odor No information available[3]

Boiling Point 127 - 131 °C @ 9 mmHg[3]

Flash Point > 110 °C (> 230 °F)[3]

Density 1.145 g/mL at 25 °C

Refractive Index

n20/D 1.433

Solubility

Miscible with tetrahydrofuran[2]

Hazard Identification and Classification

Methyl diethylphosphonoacetate is classified as a hazardous substance. The primary

hazards are skin and eye irritation.[1][3][4] It may also cause respiratory irritation.[4]

Hazard Classification

Category

Skin Corrosion/Irritation

Category 2[1][3]

Serious Eye Damage/Eye Irritation

Category 2[1][3]

Specific target organ toxicity (single exposure)

Category 3 (Respiratory system)[3]

GHS Signal Word

Warning[3][4]

Hazard Statements:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[5]
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Toxicology

The toxicological properties of methyl diethylphosphonoacetate have not been fully
investigated.[3] Limited data suggests moderate to high toxicity for aliphatic, aromatic, and
substituted phosphonates.[6]

Metric Value

log Pow 0.74]3]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure risk.

Handling:

Use in a well-ventilated area or outdoors.[3]

e Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]

» Wash face, hands, and any exposed skin thoroughly after handling.[3]

o Wear protective gloves, protective clothing, eye protection, and face protection.[3]
e Do not eat, drink, or smoke when handling this product.[6]

o Keep away from heat, sparks, open flames, and hot surfaces.[7]

e Use non-sparking tools and take action to prevent static discharges.[8]

Storage:

» Store in a well-ventilated place.[3]

o Keep container tightly closed.[3]

o Store locked up.[3]
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» Store in a cool, dry place away from incompatible materials and foodstuff containers.[6][9]
e Incompatible materials include strong oxidizing agents.[3]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling methyl
diethylphosphonoacetate:

o Eye/Face Protection: Tightly fitting safety goggles with side-shields.[8]

» Skin Protection: Chemical-resistant gloves (e.g., natural rubber, nitrile rubber, neoprene, or
PVC) and protective clothing to prevent skin exposure.[3] Inspect gloves before use.[3]

» Respiratory Protection: Use a NIOSH-approved respirator with an appropriate filter (e.g.,
type ABEK) if vapors or aerosols are generated.[5]

First Aid Measures

In case of exposure, follow these first aid procedures immediately.
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Exposure Route

First Aid Procedure

Click to download full resolution via product page

In case of inhalation: Remove the person to fresh air and keep them comfortable for breathing.
[3] If breathing is difficult, give oxygen.[3] Call a poison center or doctor if you feel unwell.[3]

In case of skin contact: Take off immediately all contaminated clothing.[1] Wash the skin with
plenty of soap and water for at least 15 minutes.[3] If skin irritation occurs, get medical
advice/attention.[1]

In case of eye contact: Rinse cautiously with water for several minutes.[3] Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes.[3] If eye irritation
persists, get medical advice/attention.[1]

In case of ingestion: Clean the mouth with water and then drink plenty of water.[3] Do not
induce vomiting.[8] Call a poison center or doctor immediately.[8]

Accidental Release Measures
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In the event of a spill, follow these procedures to mitigate the hazard.

Personal Precautions:

Use personal protective equipment as required.[3]

Ensure adequate ventilation.[3]

Avoid breathing vapors and contact with skin and eyes.[6]

Remove all ignition sources.[6]

Environmental Precautions:

o Prevent spillage from entering drains or water courses.[6]
Methods for Cleaning Up:

» For minor spills, contain and absorb the spill with sand, earth, inert material, or vermiculite.[6]
Wipe up and place in a suitable labeled container for waste disposal.[6]

o For major spills, clear the area of personnel and move upwind.[6] Alert emergency
responders.[6] Stop the leak if it is safe to do so.[6] Collect recoverable product into labeled
containers for recycling or disposal.[6]

Fire-Fighting Measures
o Suitable Extinguishing Media: Water spray, carbon dioxide (COZ2), dry chemical, or alcohol-
resistant foam.[3]

e Unsuitable Extinguishing Media: No information available.[3]

o Specific Hazards: Combustible.[1] Vapors are heavier than air and may spread along floors.
[1] Forms explosive mixtures with air on intense heating.[1] Hazardous combustion products
include carbon monoxide, carbon dioxide, and oxides of phosphorus.[3]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[3]
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Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national hazardous
waste regulations.[3] Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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